Cas no 2549028-29-5 (4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine)

• Product Name: 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine
• CAS No: 2549028-29-5
• MF: C₁₅H₁₉BrN₆
• MW: 363.255561113358
• CID: 5314843
• PubChem ID: 154882561
• Update Time: 2025-06-11

4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(5-bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine
• AKOS040729458
• 2549028-29-5
• F6788-0755
• 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine

• Inchi： 1S/C15H19BrN6/c1-3-13-8-14(20-11(2)19-13)21-4-6-22(7-5-21)15-17-9-12(16)10-18-15/h8-10H,3-7H2,1-2H3
• InChI Key： VUHUOKCDBLCHLM-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCN(C2C=C(CC)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 362.08546g/mol
• Monoisotopic Mass: 362.08546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58Ų

Additional information on 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine

Introduction to 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine (CAS No. 2549028-29-5)

4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine (CAS No. 2549028-29-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of a bromopyrimidine moiety and an ethyl-substituted piperazine ring, make it a promising candidate for various therapeutic applications.

The chemical structure of 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine is characterized by a central pyrimidine core, which is substituted with a piperazine ring at the 4-position. The piperazine ring itself is further substituted with a 5-bromopyrimidine group, adding to the compound's complexity and potential biological activity. Additionally, the presence of an ethyl group at the 6-position and a methyl group at the 2-position enhances the compound's lipophilicity and solubility properties, which are crucial for its pharmacokinetic behavior.

Recent studies have highlighted the potential of 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway.

In addition to its antitumor properties, 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine has also shown promise in antiviral research. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C viruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression, thereby preventing viral replication and spread.

The pharmacokinetic properties of 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for once-daily dosing regimens.

To further enhance its therapeutic efficacy, researchers are exploring various prodrug strategies for 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine. Prodrugs are designed to improve the solubility, stability, and bioavailability of the parent compound while maintaining or enhancing its biological activity. For example, ester prodrugs have been synthesized by attaching an ester group to the ethyl moiety of the compound, which can be hydrolyzed by esterases in vivo to release the active drug.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-methylpyrimidine in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease indications.

In conclusion, 4-[4-(5-Bromopyrimidin-2-y l)piperazin -1 -y l] -6 -eth yl -2 -meth ylpyr im idine (CAS No . 2 5 490 28 - 29 - 5) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research and clinical trials will continue to elucidate its full potential as a novel drug candidate in the fields of oncology and virology.